Cas no 2150-33-6 (Thiazine Red R)

• Product Name: Thiazine Red R
• CAS No: 2150-33-6
• MF: C₂₄H₁₅N₃Na₂O₇S₃
• MW: 599.566343545914
• CID: 259334
• PubChem ID: 160618
• Update Time: 2025-05-22

Thiazine Red R Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonicacid, 2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]phenyl]-6-methyl-,sodium salt (1:2)
• 7-Benzothiazolesulfonicacid, 2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]phenyl]-6-meth...
• THIAZINE RED
• THIAZINE RED R
• 2-[4-[(1-Hydroxy-4-sulfo-2-naphthalenyl)azo]phenyl]-6-methyl-7-benzothiazolesulfonic acid disodium salt
• C.I. Direct Red 45,disodium salt
• C.I.Direct Red 45
• C.I.Food Red 13
• CHLORAZOLPINKY
• disodium 2-[4-[(1-hydroxy-4-sulphonato-2-naphthyl)azo]phenyl]-6-methylbenzothiazole-7-sulphonate
• Diaphtamine Pink TR
• Chloramine Red 2BN
• Q27269478
• DTXSID501034352
• disodium;2-[4-[(1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]-6-methyl-1, 3-benzothiazole-7-sulfonate
• SCHEMBL14335144
• Pontamine Pink 2B
• C.I. Direct Red 45 (VAN)
• 7-BENZOTHIAZOLESULFONIC ACID, 2-(4-(2-(1-HYDROXY-4-SULFO-2-NAPHTHALENYL)DIAZENYL)PHENYL)-6-METHYL-, SODIUM SALT (1:2)
• CI DIRECT RED 45
• CI 14780
• Rosophenine G
• Direct Red 45
• C.I. 14780
• AKOS015833464
• EINECS 232-326-6
• 1741 Red
• Thiazin Red dye
• Benzo Red RS
• Direct Thio Red
• FT-0634069
• Red FB
• UNII-844GXC3FPC
• C.I. Direct Red 45
• DISODIUM 6-METHYL-2-(4-(2-(1-OXO-4-SULFONATONAPHTHALEN-2-YLIDENE)HYDRAZINYL)PHENYL)-1,3-BENZOTHIAZOLE-7-SULFONATE
• Rosophenine 10B.FQ
• Rosophenine 10B
• EINECS 218-422-0
• C.I. Food Red 13
• Chicago Red
• 2150-33-6
• C.I. Direct Red 45, disodium salt
• CI DIRECT RED 45, DISODIUM SALT
• NS00048680
• NSC-15376
• Hexacol Red FB
• Direct Pink T
• 844GXC3FPC
• Disodium 1-hydroxy-2-((4-(6-methyl-2-benzothiazol-1-yl)phenyl)azo)naphthalenedisulphonate
• 4-Propyl-cyclohexanol
• 2-[4-[(1-Hydroxy-4-sulfo-2-naphthalenyl)azo]phenyl]-6-methyl-7-benzothiazolesulfonic acid, Disodium salt
• disodium;2-[4-[(1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]-6-methyl-1,3-benzothiazole-7-sulfonate
• Tolamine Pink
• CI FOOD RED 13
• Hispamin Pink G
• 7-Benzothiazolesulfonic acid, 2-(4-((1-hydroxy-4-sulfo-2-naphthalenyl)azo)phenyl)-6-methyl-, disodium salt
• Disodium 2-(4-((1-hydroxy-4-sulphonato-2-naphthyl)azo)phenyl)-6-methylbenzothiazole-7-sulphonate
• NSC 15376
• sodium (E)-2-(4-((1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl)phenyl)-6-methylbenzo[d]thiazole-7-sulfonate
• Thiazine Red R

• Inchi： 1S/C24H17N3O7S3.2Na/c1-13-6-11-18-22(23(13)37(32,33)34)35-24(25-18)14-7-9-15(10-8-14)26-27-19-12-20(36(29,30)31)16-4-2-3-5-17(16)21(19)28;;/h2-12,28H,1H3,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/b27-26+;;
• InChI Key： IUCFJXIRNJWRPI-YOYNBWDYSA-L
• SMILES： S(C1C(C)=CC=C2C=1SC(C1C=CC(=CC=1)/N=N/C1=CC(=C3C=CC=CC3=C1O)S(=O)(=O)[O-])=N2)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 598.98700
• Monoisotopic Mass: 598.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 1140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 217.24000
• LogP: 7.51570

Thiazine Red R Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Additional information on Thiazine Red R

Comprehensive Guide to Thiazine Red R (CAS No. 2150-33-6): Properties, Applications, and Market Trends

Thiazine Red R (CAS No. 2150-33-6) is a synthetic azo dye widely recognized for its vibrant red hue and versatile applications in textiles, biological staining, and industrial processes. As a member of the thiazine dye family, it exhibits excellent lightfastness and chemical stability, making it a preferred choice for researchers and manufacturers. This article delves into its molecular structure, key properties, and emerging applications while addressing trending topics like sustainable dye alternatives and eco-friendly textile processing.

The molecular formula of Thiazine Red R dye is C₁₈H₁₄N₃NaO₃S, featuring a distinctive azo group (-N=N-) linked to aromatic rings. Its water-soluble sodium salt form ensures easy integration into aqueous systems, a feature frequently searched by formulation chemists. Recent studies highlight its role in histological staining techniques, where it selectively binds to cytoplasmic proteins, aiding in microscopic diagnostics—a hot topic in biomedical research forums.

In the textile industry, Thiazine Red R fabric dye is valued for its high affinity to cotton and nylon, a recurring search keyword among sustainable fashion brands. With growing interest in low-impact dyes, its moderate biodegradability (compared to conventional alternatives) positions it as a transitional solution. Innovators are exploring its use in pH-sensitive smart textiles, responding to queries about "color-changing fabrics" in AI-driven search trends.

From a commercial perspective, the global market for specialty dyes like Thiazine Red R is projected to grow at 5.2% CAGR (2023-2030), driven by demand from Asia-Pacific textile hubs. Analytical techniques such as HPLC purity testing and spectrophotometric quantification—common troubleshooting topics in lab forums—are critical for quality control. The dye's metal-free composition also aligns with EU REACH regulations, a frequent concern among export-oriented manufacturers.

Environmental considerations remain paramount. While Thiazine Red R wastewater treatment methods (e.g., advanced oxidation processes) dominate academic searches, industry professionals increasingly seek data on its eco-toxicity profile. Recent patents describe novel dye-encapsulation technologies to minimize environmental release, addressing the top-searched phrase "green dyeing solutions 2024."

Storage and handling guidelines emphasize protection from prolonged UV exposure—a key stability concern noted in material safety sheets. Interestingly, cross-disciplinary applications are emerging; nanotechnology researchers are investigating its plasmonic enhancement properties for solar cells, tapping into the trending "dye-sensitized energy materials" niche.

For quality verification, authentic Thiazine Red R CAS 2150-33-6 should exhibit characteristic UV-Vis absorption at 518±2 nm (ethanol). This specification is crucial for buyers comparing dye suppliers, a high-intent commercial search term. The compound's batch-to-batch consistency—often queried in procurement forums—depends on rigorous control of sulfonation during synthesis.

Future developments may focus on bio-derived Thiazine Red R analogues, responding to 78% YoY growth in searches for "plant-based dyes." Collaborative studies between synthetic chemists and microbiologists suggest potential enzymatic modification pathways to enhance sustainability—a topic gaining traction in green chemistry symposiums.

In conclusion, Thiazine Red R exemplifies how traditional dyes adapt to modern demands. Its balance of performance characteristics and evolving regulatory compliance ensures continued relevance across academic, industrial, and environmental sectors, making it a compound worth monitoring in coming years.